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A comprehensive guide for researchers and materials scientists on the performance

benchmarks of nickel-yttrium superalloys against industry-standard Inconel grades, supported

by experimental data and detailed methodologies.

In the demanding environments of high-temperature applications, the selection of materials is

critical. Nickel-based superalloys have long been the cornerstone for components subjected to

extreme heat, corrosive atmospheres, and significant mechanical stress. Among these, the

Inconel series of alloys are well-established benchmarks. However, emerging compositions,

such as nickel-yttrium (Ni-Y) superalloys, present compelling alternatives, promising enhanced

performance characteristics. This guide provides a detailed comparison of the mechanical,

high-temperature, and corrosion-resistant properties of select nickel-yttrium superalloys against

prominent Inconel grades, including Inconel 600, 625, and 718.

Executive Summary
This guide consolidates quantitative data to facilitate a direct comparison between nickel-

yttrium superalloys and various Inconel grades. The addition of yttrium to nickel-based

superalloys has been shown to significantly improve high-temperature oxidation and corrosion

resistance, primarily by promoting the formation of a more stable and adherent oxide layer.

While specific quantitative data for a single, standardized nickel-yttrium superalloy is not as

consolidated as for the well-established Inconel family, the available research indicates a

strong potential for performance enhancement. Inconel alloys, particularly grades like 718 and

625, are renowned for their exceptional high-temperature strength and creep resistance,
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making them the materials of choice for critical applications in aerospace and power

generation.

Data Presentation: A Quantitative Comparison
The following tables summarize the key performance indicators for representative nickel-yttrium

superalloys and popular Inconel grades. It is important to note that the properties of Ni-Y alloys

can vary significantly with the precise yttrium content and the presence of other alloying

elements.

Table 1: Mechanical Properties at Ambient and Elevated
Temperatures
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Material Condition
Temperatur
e (°C)

Tensile
Strength
(MPa)

Yield
Strength
(0.2%
Offset)
(MPa)

Elongation
(%)

Nickel-

Yttrium Alloy

(Exemplar)

- - - - -

Ni-20Cr-

5Eu2O3
As-sintered Room 741 662 4

Inconel

Grades

Inconel 600 Annealed Room 655 310 40

540 586 241 40

870 117 62 45

Inconel 625 Annealed Room 827 - 1034 414 - 690 60 - 30

540 >350 - -

870
Useful

Strength
- -

1093 92 - -

Inconel 718
Precipitation

Hardened
Room 1375[1] 1100[1] 25[1]

650 1100[1] 980[1] 18[1]

Note: Data for Ni-Y alloys is limited and the provided values for Ni-20Cr-5Eu2O3 are for a

composite with a rare-earth oxide, which may offer insights into the effects of rare-earth

additions.

Table 2: High-Temperature Creep Rupture Performance
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Material Temperature (°C) Stress (MPa)
Rupture Life
(hours)

Nickel-Yttrium Alloy

(Exemplar)

Hastelloy-X + 0.12% Y 900 80 20.2

Inconel Grades

Inconel 600 (Cold

Drawn, Annealed)
815 69 100

Inconel 625 649 483 1000

815 103 1000

Inconel 718 650 758 1000

Note: The data for the yttrium-containing alloy is based on a modified Hastelloy-X, highlighting

the significant improvement in creep life with yttrium addition.

Table 3: High-Temperature Oxidation Resistance
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Material Temperature (°C) Environment
Mass Gain / Oxide
Scale
Characteristics

Nickel-Yttrium Alloy

(Exemplar)

Ni-Cr-Al-Y Systems 1000-1100 Air

Formation of a stable,

adherent α-Al2O3

layer, leading to

significantly reduced

oxidation rates.

Inconel Grades

Inconel 600 > 980 Air
Good resistance to

scaling.

Inconel 625 1093 Air
Excellent resistance to

oxidation.

Inconel 718 < 700 Air

Good resistance in

environments

encountered in jet

engines and gas

turbines.

Table 4: Corrosion Resistance in Acidic Environments
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Material Environment Temperature
Corrosion Rate
(mm/year)

Nickel-Yttrium Alloy

(Exemplar)

Ni-based alloys with Y Sulfuric Acid -

Generally improved

resistance compared

to alloys without

yttrium.

Inconel Grades

Inconel 600 10% Sulfuric Acid Room ~0.025

80% Sulfuric Acid Room ~0.25

Inconel 625 10% Sulfuric Acid 80 < 0.5

70-90% Sulfuric Acid 60 < 0.5

Inconel 718 Various Acidic Media -

Good resistance to

many corrosive

media.

Experimental Protocols
The data presented in this guide is based on standardized experimental procedures to ensure

comparability and reliability. The key methodologies are outlined below.

Tensile Testing (ASTM E8/E8M)
Tensile properties are determined following the ASTM E8/E8M standard. This test involves

subjecting a standardized specimen to a controlled tensile force until failure.

Specimen Preparation: Test specimens are machined to precise dimensions as specified in

the standard.

Test Procedure: The specimen is mounted in a universal testing machine. A uniaxial load is

applied at a constant strain rate. The load and elongation are continuously monitored.
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Data Acquisition: Key parameters recorded include ultimate tensile strength, yield strength

(typically at 0.2% offset), and elongation at fracture. For elevated temperature tests, the

specimen is heated to and held at the target temperature in a furnace.

Creep and Stress Rupture Testing (ASTM E139)
Creep and stress rupture tests are conducted according to ASTM E139 to evaluate the

material's long-term behavior under constant load at elevated temperatures.

Specimen and Setup: Standardized specimens are placed in a creep testing frame equipped

with a high-temperature furnace and an extensometer.

Test Procedure: A constant load is applied to the specimen while it is held at a constant,

elevated temperature. The elongation of the specimen is measured over time.

Data Analysis: The test can be run to a predetermined time to measure creep strain or until

the specimen ruptures to determine the rupture life. The data is often presented as a plot of

strain versus time.

Isothermal Oxidation Testing (based on ASTM G54)
Isothermal oxidation tests are performed to assess the material's resistance to oxidation at high

temperatures in a controlled atmosphere, typically air.

Sample Preparation: Coupons of the material with a known surface area are cleaned and

weighed.

Exposure: The coupons are placed in a furnace at a constant high temperature for a

specified duration.

Analysis: After exposure, the coupons are cooled and weighed again. The mass gain per unit

area is calculated to determine the oxidation kinetics. The oxide scale can be further

analyzed using techniques like X-ray diffraction (XRD) and scanning electron microscopy

(SEM) to identify the oxide phases and morphology.

Immersion Corrosion Testing (ASTM G31)
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To determine the corrosion rate in acidic environments, laboratory immersion tests are

conducted based on the principles of ASTM G31.

Specimen Preparation: Test coupons with a known surface area are cleaned and weighed.

Test Environment: The coupons are immersed in the specified corrosive solution (e.g.,

sulfuric acid of a certain concentration) at a controlled temperature for a set duration.

Corrosion Rate Calculation: After the exposure period, the coupons are removed, cleaned to

remove corrosion products, and re-weighed. The mass loss is used to calculate the corrosion

rate, typically expressed in millimeters per year (mm/year).

Mandatory Visualizations
To better illustrate the experimental workflow and the underlying mechanisms, the following

diagrams are provided.
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General experimental workflow for superalloy performance benchmarking.
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Signaling pathway of yttrium's beneficial effects in nickel superalloys.

Conclusion
The comparative analysis reveals that while Inconel grades, particularly 718 and 625, offer a

robust and well-documented portfolio of high-temperature mechanical properties, nickel-yttrium

superalloys present a significant potential for enhanced oxidation and corrosion resistance. The

addition of yttrium contributes to the formation of a more protective and durable oxide scale,

which is crucial for long-term performance in aggressive environments.

For applications where high strength and well-established creep and fatigue data are

paramount, Inconel alloys remain a primary choice. However, for components where superior

resistance to high-temperature oxidation and corrosion is the critical design driver, nickel-

yttrium superalloys warrant serious consideration. Further research and development to

generate a more comprehensive quantitative database for specific Ni-Y alloy compositions will

be invaluable for their broader adoption in critical applications. Researchers and engineers are
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encouraged to consider the specific environmental and mechanical demands of their

application when selecting between these two classes of high-performance materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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